molecular formula C8H3BrF4O2 B3143580 Methyl 3-bromo-2,4,5,6-tetrafluorobenzoate CAS No. 53001-69-7

Methyl 3-bromo-2,4,5,6-tetrafluorobenzoate

Cat. No. B3143580
CAS RN: 53001-69-7
M. Wt: 287.01 g/mol
InChI Key: NIYINRANWFEORK-UHFFFAOYSA-N
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Description

Methyl 3-bromo-2,4,5,6-tetrafluorobenzoate is a chemical compound with the molecular formula CHBrFO . It has an average mass of 287.006 Da and a monoisotopic mass of 285.925232 Da .


Molecular Structure Analysis

The molecular structure of this compound consists of a benzoate group (a benzene ring with a carboxylate functional group) where one of the hydrogen atoms is replaced by a methyl group and four of the hydrogen atoms are replaced by fluorine atoms. Additionally, one of the carbon atoms in the benzene ring is bonded to a bromine atom .

Scientific Research Applications

1. Photosensitizer in Photodynamic Therapy

Methyl 3-bromo-2,4,5,6-tetrafluorobenzoate, through its derivatives, demonstrates potential in photodynamic therapy, particularly in cancer treatment. For instance, zinc phthalocyanine substituted with similar benzenesulfonamide derivatives shows high singlet oxygen quantum yield, making it a promising Type II photosensitizer for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

2. Synthesis of Complex Organic Molecules

The compound plays a critical role in the synthesis of various complex organic molecules. For example, it is used in the synthesis of d-forosamine, an important component in the creation of certain antibiotics (Baer & Hanna, 1981). Additionally, it aids in the production of fluorine-containing pyrethroids, commonly used as insect repellents (Yoshida, 2013).

3. Thermodynamic and Structural Studies

This compound is also significant in thermodynamic and structural studies. The study of structure-property relationships in similar halogenbenzoic acids provides valuable insights into specific interactions in both liquid and crystal phases, which is crucial for understanding the solubility of sparingly soluble drugs (Zherikova et al., 2016).

4. Development of Imaging Agents

Derivatives of this compound are explored in the development of imaging agents. These agents are crucial in various biomedical applications, including the regulation of inflammatory diseases (Ryzhkova et al., 2020).

5. Electrochemical Studies

Its derivatives are utilized in electrochemical studies, such as the electroreduction of pentafluorobenzoic acid to tetrafluorobenzyl alcohol and tetrafluorobenzaldehyde, offering insights into chemical reaction mechanisms and applications (Sato et al., 1992).

properties

IUPAC Name

methyl 3-bromo-2,4,5,6-tetrafluorobenzoate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H3BrF4O2/c1-15-8(14)2-4(10)3(9)6(12)7(13)5(2)11/h1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NIYINRANWFEORK-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)C1=C(C(=C(C(=C1F)Br)F)F)F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H3BrF4O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID501265937
Record name Methyl 3-bromo-2,4,5,6-tetrafluorobenzoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID501265937
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

287.01 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

53001-69-7
Record name Methyl 3-bromo-2,4,5,6-tetrafluorobenzoate
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=53001-69-7
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Methyl 3-bromo-2,4,5,6-tetrafluorobenzoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID501265937
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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